molecular formula C13H13NO3 B1409501 3-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid methyl ester CAS No. 1858241-95-8

3-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid methyl ester

Cat. No. B1409501
CAS RN: 1858241-95-8
M. Wt: 231.25 g/mol
InChI Key: PVADSZLPKGGLAC-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of a similar compound, “(3,5-dimethyl-isoxazol-4-yl)-acetic acid”, consists of an isoxazole ring (a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom) with two methyl groups attached to it .

Scientific Research Applications

Synthesis and Structural Characterization

  • Chemical Synthesis and Applications : The compound has been used in the synthesis of various novel molecules, demonstrating its versatility in organic chemistry. For example, derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid, which may share structural similarities with the target compound, have been synthesized and characterized for their acid-base and redox behavior. These compounds exhibit reversible acid-base behavior and show potential in creating colorimetric sensors due to their color change properties. They also display irreversible oxidation peaks, suggesting applications in electronic materials or redox systems (Bem et al., 2018).

  • Antimicrobial and Anti-proliferative Potential : Some derivatives have been evaluated for their anti-proliferative and antimicrobial activities, indicating the potential medicinal applications of these compounds. The derivatives showed significant activity against bacterial and fungal cells, as well as cytotoxic effects against cancer cell lines, highlighting the biomedical applications of synthesized molecules derived from the core structure of interest (Zarafu, 2020).

Material Science and Nanotechnology

  • Photocatalytic Activities : Derivatives synthesized from isoxazole compounds, including those related to the target molecule, have been explored for their photocatalytic activities. Such studies pave the way for the development of new materials for environmental cleanup and solar energy utilization. For instance, CdS nanocrystals synthesized from dithiocarbazate functionalized pyrazole ligands exhibited quantum confinement effects and showed efficient photodegradation of dyes under visible light, suggesting their use in environmental remediation and solar energy conversion (Mondal et al., 2015).

properties

IUPAC Name

methyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13NO3/c1-8-12(9(2)17-14-8)10-5-4-6-11(7-10)13(15)16-3/h4-7H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVADSZLPKGGLAC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)C2=CC(=CC=C2)C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3,5-Dimethyl-isoxazol-4-yl)-benzoic acid methyl ester

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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